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Compound of Interest

Compound Name: (+/-)5(6)-DiHETE

Cat. No.: B15747560

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of commercial sources for the synthetic (+/-)5(6)-

dihydroxyeicosatetraenoic acid (DiHETE) standard. It includes a compilation of quantitative

data from various suppliers, detailed experimental protocols for its use in mass spectrometry

and cell-based assays, and visualizations of relevant pathways and workflows.

Commercial Availability of DiHETE Standards
The synthetic (+/-)5(6)-DiHETE standard and its various isomers are available from several

reputable chemical suppliers. The primary vendor identified is Cayman Chemical, with

additional offerings from MedChemExpress and Vulcanchem. A summary of the available

standards and their key specifications is presented below.
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Supplier
Product
Name

Catalog No. Purity Formulation Storage

Cayman

Chemical

(±)5(6)-

DiHETE
10467 ≥97%

A 100 µg/ml

solution in

ethanol

-20°C

5(S),6(R)-

DiHETE
35200 ≥98%

A 100 µg/ml

solution in

ethanol

-20°C

5(S),6(R)-

DiHETE

MaxSpec®

Standard

10007253 ≥95%

A solution in

ethanol at

100 µg/ml

-20°C

MedChemEx

press
5,6-DiHETE HY-130138C 97.00%

Oil or 10 mM

solution in

DMSO

-20°C

(Solution, 2

years)

(5S,6S)-

DiHETE
HY-130138 Not Specified Solid Not Specified

(5S,6R)-

DiHETE
Not Specified Not Specified Not Specified Not Specified

Vulcanchem
5S,6R-

DiHETE

VC-82948-

88-7
Not Specified Not Specified Not Specified

Table 1: Commercial Sources and Specifications of DiHETE Standards[1][2]
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Parameter
(±)5(6)-DiHETE
(Cayman Chemical)

5(S),6(R)-DiHETE
(Cayman Chemical)

5,6-DiHETE
(MedChemExpress)

Molecular Formula C₂₀H₃₂O₄ C₂₀H₃₂O₄ C₂₀H₃₂O₄

Molecular Weight 336.5 g/mol 336.5 g/mol 336.47 g/mol

Solubility (DMF) 30 mg/ml 50 mg/ml >50 mg/ml

Solubility (DMSO) 30 mg/ml 50 mg/ml >50 mg/ml

Solubility (Ethanol) 30 mg/ml 50 mg/ml >50 mg/ml

Solubility (PBS, pH

7.2)
0.5 mg/ml 1 mg/ml >1 mg/ml

Stability ≥ 2 years Not Specified 2 years (solution)

Table 2: Physicochemical Properties of DiHETE Standards[1][3]

Biological Activity
5,6-DiHETE is a metabolite of eicosapentaenoic acid (EPA) formed via the cytochrome P450

pathway.[1] The biological activities of the racemic mixture (±)5(6)-DiHETE are not well-

documented.[1] However, specific isomers have demonstrated biological effects. For instance,

5(S),6(R)-DiHETE is a weak leukotriene D4 (LTD4) receptor agonist and can induce

contraction of guinea pig ileum with an ED₅₀ value of 1.3 µM.[3] In vivo studies have shown that

intraperitoneal or oral administration of (±)5(6)-DiHETE can promote the healing of mouse

colitis and alleviate allergic conjunctivitis by inhibiting histamine-induced vascular

hyperpermeability.[4] This effect is suggested to be mediated through the antagonism of

transient receptor potential vanilloid 4 (TRPV4) channels.[4]

Application Notes and Protocols
Preparation and Handling of (±)5(6)-DiHETE Standard
Reconstitution and Solvent Exchange:

The (±)5(6)-DiHETE standard from Cayman Chemical is supplied as a solution in ethanol.[1] To

change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen. The
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resulting neat oil can then be immediately dissolved in a solvent of choice, such as DMSO or

dimethylformamide (DMF), which should be purged with an inert gas.[3]

For aqueous solutions, after evaporating the ethanol, the neat oil can be directly dissolved in

aqueous buffers like PBS (pH 7.2).[3] It is important to ensure that the residual amount of

organic solvent is minimal, as it may have physiological effects in biological assays. Aqueous

solutions are not recommended for storage for more than one day.[3]

Protocol 1: Quantification of 5,6-DiHETE in Biological
Samples by LC-MS/MS
This protocol provides a general workflow for the quantification of 5,6-DiHETE in plasma using

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (Liquid-Liquid Extraction): a. To 200 µL of plasma, add an appropriate

internal standard (e.g., a deuterated DiHETE analog). b. Add 1.0 mL of a solution containing

10% (v/v) acetic acid in water/2-propanol/hexane (2/20/30, v/v/v). c. Vortex the mixture briefly.

d. Add 2.0 mL of hexane, cap the tube, and vortex for 3 minutes. e. Centrifuge at 2000 x g for 5

minutes at room temperature. f. Transfer the upper organic phase to a clean tube and dry

under a stream of nitrogen. g. Reconstitute the dried extract in the initial mobile phase for LC-

MS/MS analysis.

2. LC-MS/MS Analysis:

LC Column: A C18 reversed-phase column is suitable for separation.

Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of formic

acid (e.g., 0.02-0.1%), is commonly used.

Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization

(ESI) mode.

Detection: Use Selected Reaction Monitoring (SRM) for quantification. The specific precursor

and product ion transitions for 5,6-DiHETE will need to be optimized on the specific

instrument used. A common precursor ion for DiHETEs is [M-H]⁻ at m/z 335.2.
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Figure 1: Workflow for LC-MS/MS quantification of 5,6-DiHETE.
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Protocol 2: Smooth Muscle Contraction Assay
This protocol describes a general method to assess the contractile effect of 5(S),6(R)-DiHETE

on smooth muscle tissue, such as guinea pig ileum, in an isolated tissue bath.

1. Tissue Preparation: a. Euthanize a guinea pig according to approved institutional animal

care and use committee protocols. b. Isolate a segment of the ileum and place it in Krebs-

Henseleit solution. c. Cut the ileum into segments of appropriate length (e.g., 2-3 cm).

2. Tissue Bath Setup: a. Mount the ileum segment in an isolated tissue bath containing Krebs-

Henseleit solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂. b. Connect one end

of the tissue to a fixed point and the other to an isometric force transducer. c. Allow the tissue

to equilibrate under a resting tension for a specified period (e.g., 60 minutes), with periodic

washing.

3. Experimental Procedure: a. After equilibration, induce a reference contraction with a

standard agonist (e.g., histamine or acetylcholine) to ensure tissue viability. b. Wash the tissue

and allow it to return to baseline. c. Prepare a stock solution of 5(S),6(R)-DiHETE in a suitable

solvent (e.g., ethanol) and make serial dilutions. d. Add cumulative concentrations of 5(S),6(R)-

DiHETE to the tissue bath and record the contractile response at each concentration. e. The

response is typically measured as the change in tension from the baseline.

4. Data Analysis: a. Plot the contractile response against the logarithm of the 5(S),6(R)-DiHETE

concentration to generate a concentration-response curve. b. From this curve, determine the

EC₅₀ value, which is the concentration that produces 50% of the maximal response.
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Figure 2: Putative signaling pathway for DiHETE-induced smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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